Cas no 139908-69-3 (2-Propenoic acid, 2-methyl-, 2-[1-(2-methylpropoxy)ethoxy]propyl ester)

• Product name: 2-Propenoic acid, 2-methyl-, 2-[1-(2-methylpropoxy)ethoxy]propyl ester
• CAS No: 139908-69-3
• MF: C₁₃H₂₄O₄
• MW: 244.32726
• CID: 1290921
• PubChem ID: 19738334

2-Propenoic acid, 2-methyl-, 2-[1-(2-methylpropoxy)ethoxy]propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-[1-(2-methylpropoxy)ethoxy]propyl ester
• 2-[1-(2-methylpropoxy)ethoxy]propyl 2-methylprop-2-enoate
• SCHEMBL9067942
• DTXSID30599457
• 139908-69-3

• Inchi： InChI=1S/C13H24O4/c1-9(2)7-15-12(6)17-11(5)8-16-13(14)10(3)4/h9,11-12H,3,7-8H2,1-2,4-6H3
• InChI Key： SQRBFFKFFFEYGM-UHFFFAOYSA-N
• SMILES： CC(C)COC(C)OC(C)COC(=O)C(=C)C

Computed Properties

• Exact Mass: 244.16752
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76